CP 316311
CP 316311
CP-316311 is a potent and selective CRF 1 receptor antagonist with an IC50 value of 6.8 nM in receptor binding and demonstrates oral efficacy in central nervous system (CNS) in vivo models. CP-316311 was advanced to phase II depression trials to test the hypothesis that CRF 1 antagonists could be used clinically as antidepressant drugs.
Brand Name:
Vulcanchem
CAS No.:
175139-41-0
VCID:
VC0524289
InChI:
InChI=1S/C21H29NO2/c1-8-18(9-2)23-19-12-16(6)22-21(17(19)7)24-20-14(4)10-13(3)11-15(20)5/h10-12,18H,8-9H2,1-7H3
SMILES:
CCC(CC)OC1=C(C(=NC(=C1)C)OC2=C(C=C(C=C2C)C)C)C
Molecular Formula:
C21H29NO2
Molecular Weight:
327.5 g/mol
CP 316311
CAS No.: 175139-41-0
Cat. No.: VC0524289
Molecular Formula: C21H29NO2
Molecular Weight: 327.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | CP-316311 is a potent and selective CRF 1 receptor antagonist with an IC50 value of 6.8 nM in receptor binding and demonstrates oral efficacy in central nervous system (CNS) in vivo models. CP-316311 was advanced to phase II depression trials to test the hypothesis that CRF 1 antagonists could be used clinically as antidepressant drugs. |
|---|---|
| CAS No. | 175139-41-0 |
| Molecular Formula | C21H29NO2 |
| Molecular Weight | 327.5 g/mol |
| IUPAC Name | 3,6-dimethyl-4-pentan-3-yloxy-2-(2,4,6-trimethylphenoxy)pyridine |
| Standard InChI | InChI=1S/C21H29NO2/c1-8-18(9-2)23-19-12-16(6)22-21(17(19)7)24-20-14(4)10-13(3)11-15(20)5/h10-12,18H,8-9H2,1-7H3 |
| Standard InChI Key | ZSEJGVQTBLJRCQ-UHFFFAOYSA-N |
| SMILES | CCC(CC)OC1=C(C(=NC(=C1)C)OC2=C(C=C(C=C2C)C)C)C |
| Canonical SMILES | CCC(CC)OC1=C(C(=NC(=C1)C)OC2=C(C=C(C=C2C)C)C)C |
| Appearance | Solid powder |
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